5-[butyl(methyl)amino]-2-nitrobenzoic acid

• CAS RN: 875269-56-0
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.3

Description

“5-[butyl(methyl)amino]-2-nitrobenzoic acid” is a chemical compound with the molecular formula C12H16N2O4. It is a derivative of ammonia where one or more of the hydrogens has been replaced by an alkyl or aryl group.

Synthesis Analysis

The synthesis of compounds like “5-[butyl(methyl)amino]-2-nitrobenzoic acid” often involves intricate chemical reactions that ensure the precise incorporation of functional groups into the desired molecular framework. One common method for the synthesis of amines involves the use of isocyanate intermediates, which are generated in situ in the presence of 2-chloropyridine and trifluoromethanesulfonyl anhydride.

Molecular Structure Analysis

The molecular structure of amines is determined by the number of alkyl or aryl groups attached to the nitrogen atom. In the case of “5-[butyl(methyl)amino]-2-nitrobenzoic acid”, the nitrogen atom is attached to a butyl and a methyl group.

Chemical Reactions Analysis

Amines can undergo a variety of chemical reactions. For instance, they can participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. They can also react with nitrous acid, although this reaction is no longer carried out at this level due to the production of powerful carcinogens.

Physical And Chemical Properties Analysis

Amines are soluble in water and ethanol (i.e., polar solvents) and insoluble in non-polar solvents like benzene, ether, etc. The specific physical and chemical properties of “5-[butyl(methyl)amino]-2-nitrobenzoic acid” are not available in the retrieved information.

Safety and Hazards

While specific safety and hazard information for “5-[butyl(methyl)amino]-2-nitrobenzoic acid” is not available, it’s important to note that amines can be highly flammable and harmful if swallowed. They can cause severe skin burns and eye damage, and may be toxic if inhaled.

Future Directions

The future directions in the study and application of amines like “5-[butyl(methyl)amino]-2-nitrobenzoic acid” could involve the development of new synthesis methods and applications. For instance, the Suzuki–Miyaura coupling method could be further optimized for the synthesis of amines. Additionally, the use of amines in peptide synthesis is an area of ongoing research.